Cas no 2228258-61-3 (2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine
• CAS No: 2228258-61-3
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 6518815
• PubChem ID: 165793918
• Update Time: 2025-05-24

2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine
• EN300-1917065
• 2228258-61-3

• Inchi： 1S/C8H9BrN2/c1-6(5-9)8-7(2)10-3-4-11-8/h3-4H,1,5H2,2H3
• InChI Key： GYULRADZAPDQET-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine

Comprehensive Overview of 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine (CAS No. 2228258-61-3)

The compound 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine (CAS No. 2228258-61-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This brominated pyrazine derivative is characterized by its 3-methylpyrazine core and a 3-bromoprop-1-en-2-yl substituent, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials, pharmaceuticals, and agrochemicals.

One of the key reasons behind the growing interest in 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine is its potential as a building block in the synthesis of more complex molecules. The presence of both a bromine atom and an alkene group in its structure makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions. These reactions are widely used in the pharmaceutical industry to create active pharmaceutical ingredients (APIs) and other high-value compounds. As the demand for efficient and sustainable synthetic methods continues to rise, this compound is poised to play a pivotal role in meeting these challenges.

In addition to its synthetic utility, 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine has also been explored for its potential applications in material science. The pyrazine ring system is known for its electron-deficient nature, which makes it an attractive component in the design of organic semiconductors and conductive polymers. With the rapid advancement of organic electronics, including OLEDs and flexible displays, researchers are actively investigating how brominated pyrazine derivatives like this one can contribute to the development of next-generation materials.

Another area where CAS No. 2228258-61-3 is gaining traction is in the field of flavor and fragrance chemistry. Pyrazines are well-known for their ability to impart roasted, nutty, or earthy aromas, and the introduction of a 3-bromoprop-1-en-2-yl group could potentially modify these olfactory properties. This has led to increased research into how such compounds can be used to create novel flavor profiles for the food and beverage industry, catering to the evolving preferences of consumers.

The safety and environmental impact of 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine are also topics of interest for many stakeholders. While the compound is not classified as hazardous under current regulations, proper handling and disposal practices are essential to ensure its safe use in laboratory and industrial settings. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices when working with this chemical.

From a commercial perspective, the availability and pricing of CAS No. 2228258-61-3 are important considerations for potential users. As demand for this compound grows, suppliers are scaling up production to meet the needs of the market. However, the synthesis of 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine requires specialized expertise, which can influence its cost and accessibility. Companies looking to incorporate this compound into their workflows should carefully evaluate their sourcing options to ensure a reliable supply chain.

Looking ahead, the future of 2-(3-bromoprop-1-en-2-yl)-3-methylpyrazine appears promising, with ongoing research uncovering new applications and refining existing ones. Whether in pharmaceuticals, materials science, or flavor chemistry, this compound exemplifies how targeted molecular design can lead to innovative solutions for contemporary challenges. As the scientific community continues to explore its potential, CAS No. 2228258-61-3 is likely to remain a compound of significant interest for years to come.